Cas no 1186663-53-5 (3-Bromo-4-(1H-pyrazol-1-YL)benzaldehyde)

3-Bromo-4-(1H-pyrazol-1-YL)benzaldehyde structure
1186663-53-5 structure
Product Name:3-Bromo-4-(1H-pyrazol-1-YL)benzaldehyde
CAS No:1186663-53-5
MF:C10H7BrN2O
MW:251.079381227493
MDL:MFCD11656798
CID:1056086
PubChem ID:53393405
Update Time:2025-04-20

3-Bromo-4-(1H-pyrazol-1-YL)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde
    • 3-Bromo-4-(1-Pyrazolyl)benzaldehyde
    • 3-bromo-4-pyrazol-1-ylbenzaldehyde
    • 5822AJ
    • TRA0100742
    • SY004870
    • AB0064144
    • AB1000247
    • 1186663-53-5
    • MFCD11656798
    • DB-014448
    • DTXSID60693896
    • AKOS015904607
    • CS-0452910
    • AS-31538
    • 3-BROMO-4-(PYRAZOL-1-YL)BENZALDEHYDE
    • EN300-1292740
    • 3-Bromo-4-(1H-pyrazol-1-YL)benzaldehyde
    • MDL： MFCD11656798
    • Inchi： 1S/C10H7BrN2O/c11-9-6-8(7-14)2-3-10(9)13-5-1-4-12-13/h1-7H
    • InChI Key： FMIRAGCHJMGIFJ-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=O)C=CC=1N1C=CC=N1

Computed Properties

  • Exact Mass: 249.97400
  • Monoisotopic Mass: 249.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • XLogP3: 2

Experimental Properties

  • PSA: 34.89000
  • LogP: 2.44730

3-Bromo-4-(1H-pyrazol-1-YL)benzaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-4-(1H-pyrazol-1-YL)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM188881-1g
3-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde
 1186663-53-5 95%
1g
 $152 2023-02-03
Chemenu
CM188881-25g
3-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde
 1186663-53-5 95%
25g
 $518 2021-08-05
TRC
B694855-100mg
3-Bromo-4-(1h-pyrazol-1-yl)benzaldehyde
 1186663-53-5
100mg
 $ 64.00 2023-04-18
TRC
B694855-250mg
3-Bromo-4-(1h-pyrazol-1-yl)benzaldehyde
 1186663-53-5
250mg
 $ 110.00 2023-04-18
TRC
B694855-500mg
3-Bromo-4-(1h-pyrazol-1-yl)benzaldehyde
 1186663-53-5
500mg
 $ 161.00 2023-04-18
TRC
B694855-1g
3-Bromo-4-(1h-pyrazol-1-yl)benzaldehyde
 1186663-53-5
1g
 $ 224.00 2023-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D852082-5g
3-Bromo-4-(1-Pyrazolyl)benzaldehyde
 1186663-53-5 ≥95%
5g
 2,143.80 2021-05-17
abcr
AB316853-1 g
3-Bromo-4-(1h-pyrazol-1-yl)benzaldehyde, 95%; .
 1186663-53-5 95%
1g
 €233.30 2023-04-26
abcr
AB316853-5 g
3-Bromo-4-(1h-pyrazol-1-yl)benzaldehyde, 95%; .
 1186663-53-5 95%
5g
 €874.10 2023-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B59610-1g
3-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde
 1186663-53-5 95%
1g
 ￥1529.0 2022-10-09

3-Bromo-4-(1H-pyrazol-1-YL)benzaldehyde Related Literature

Related Categories

1186663-53-5 (3-Bromo-4-(1H-pyrazol-1-YL)benzaldehyde) Related Products

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd